Cas no 53798-51-9 ((2S,3r)-2,5-dihydroxy-3-methylpentanoic acid)

• Product Name: (2S,3r)-2,5-dihydroxy-3-methylpentanoic acid
• CAS No: 53798-51-9
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 2184481
• PubChem ID: 55300753
• Update Time: 2025-04-21

(2S,3r)-2,5-dihydroxy-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3r)-2,5-dihydroxy-3-methylpentanoic acid
• Verrucarinic acid
• 53798-51-9
• (2S,3R)-2,5-Dihydroxy-3-methyl-pentanoic acid
• GM40680G77
• UNII-GM40680G77
• AKOS006381304
• DB-289806
• Verrucarinic-acid
• D-threo-Pentonic acid, 3,4-dideoxy-3-methyl-

• Inchi： 1S/C6H12O4/c1-4(2-3-7)5(8)6(9)10/h4-5,7-8H,2-3H2,1H3,(H,9,10)/t4-,5+/m1/s1
• InChI Key： QDDMBAKTPRKDFD-UHNVWZDZSA-N
• SMILES： O[C@H](C(=O)O)[C@H](C)CCO

Computed Properties

• Exact Mass: 148.07355886Da
• Monoisotopic Mass: 148.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų